Cas no 475489-78-2 (3-Amino-4-(isopentylamino)benzonitrile)

• Product Name: 3-Amino-4-(isopentylamino)benzonitrile
• CAS No: 475489-78-2
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 2142079
• Update Time: 2023-08-04

3-Amino-4-(isopentylamino)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-(isopentylamino)benzonitrile
• RYIRLUVIZDWFIR-UHFFFAOYSA-N
• Benzonitrile, 3-amino-4-[(3-methylbutyl)amino]-
• 3-Amino-4-(isopentylamino)benzonitrile

• Inchi： 1S/C12H17N3/c1-9(2)5-6-15-12-4-3-10(8-13)7-11(12)14/h3-4,7,9,15H,5-6,14H2,1-2H3
• InChI Key： RYIRLUVIZDWFIR-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C#N)=CC=1N)CCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• Topological Polar Surface Area: 61.8